Cas no 943325-38-0 (2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione)

2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione is a chiral fluorinated derivative of phthalimide, featuring an amino-substituted propyl linker. Its structural design incorporates a stereocenter at the 2-position, enhancing specificity in synthetic applications. The 3-fluorophenyl moiety contributes to improved lipophilicity and potential bioactivity, making it valuable in pharmaceutical intermediates and peptide modifications. The phthalimide group offers stability and facilitates further functionalization. This compound is particularly useful in asymmetric synthesis and medicinal chemistry research due to its defined stereochemistry and fluorine-induced electronic effects. High purity and precise stereochemical control ensure reproducibility in complex synthetic pathways.
2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione structure
943325-38-0 structure
Product Name:2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione
CAS No:943325-38-0
MF:C17H15FN2O2
MW:298.311607599258
MDL:MFCD28359295
CID:2360008
PubChem ID:58226866
Update Time:2025-06-08

2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(2S)-2-amino-3-(3-fluorophenyl)propyl]-1H-isoindole-1,3(2H)-dione
    • (S)-2-(2-amino-3-(3-fluorophenyl)propyl)isoindoline-1,3-dione
    • VMLDWVQVTSBBHQ-ZDUSSCGKSA-N
    • 2-[(2S)-2-Amino-3-(3-fluorophenyl)propyl]-1H-isoindole-1,3(2H)-dione (ACI)
    • 2-[(2S)-2-Amino-3-(3-fluorophenyl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione
    • 2-[(2S)-2-Amino-3-(3-fluorophenyl)propyl]isoindole-1,3-dione
    • CS-M2957
    • DB-181719
    • EN300-65954
    • 943325-38-0
    • C17H15FN2O2
    • CS-13224
    • AKOS030528162
    • C10872
    • SCHEMBL676621
    • 2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione
    • MDL: MFCD28359295
    • Inchi: 1S/C17H15FN2O2/c18-12-5-3-4-11(8-12)9-13(19)10-20-16(21)14-6-1-2-7-15(14)17(20)22/h1-8,13H,9-10,19H2/t13-/m0/s1
    • InChI Key: VMLDWVQVTSBBHQ-ZDUSSCGKSA-N
    • SMILES: FC1=CC=CC(=C1)C[C@@H](CN1C(C2C=CC=CC=2C1=O)=O)N

Computed Properties

  • Exact Mass: 298.11175589g/mol
  • Monoisotopic Mass: 298.11175589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.4
  • XLogP3: 2.1

2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione Security Information

2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione Pricemore >>

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2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione Production Method

Production Method 1

Reaction Conditions
Reference
Inhibitors of AKT activity as antitumor and antiarthritic agents
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Production Method 2

Reaction Conditions
Reference
Preparation of thiazole and oxazole compounds as inhibitors of Akt activity useful in treatment of cancer and arthritis
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Production Method 3

Reaction Conditions
Reference
Hetero-pyrrole compounds as inhibitors of Akt activity for treatment of cancer and arthritis
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Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  12 h, rt
Reference
Hetero-pyrrole compounds as inhibitors of Akt activity for treatment of cancer and arthritis
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  12 h, rt
Reference
Inhibitors of AKT activity
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  12 h, rt
Reference
Inhibitors of AKT activity as antitumor and antiarthritic agents
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 12 h
1.2 Reagents: Acetic acid Solvents: Methanol
1.3 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Tetrahydrofuran ;  1 h, 25 °C
1.4 Reagents: Hydrochloric acid Solvents: Methanol ,  1,4-Dioxane ;  12 h, rt
Reference
Preparation of novel heterocyclic carboxamides as inhibitors of Akt activity
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Inhibitors of akt activity
, United States, , ,

2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione Raw materials

2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione Preparation Products

Additional information on 2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione

Recent Advances in the Study of 2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione (CAS: 943325-38-0)

The compound 2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione (CAS: 943325-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3(2H)-dione scaffold and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific protein kinases involved in inflammatory pathways. The research team utilized X-ray crystallography to reveal the precise binding interactions between the compound and its target, providing valuable insights for structure-activity relationship (SAR) optimization.

In the context of drug development, several pharmaceutical companies have included 943325-38-0 in their preclinical pipelines. A notable case is its investigation as a potential therapeutic agent for neurodegenerative diseases, where it has shown neuroprotective properties in in vitro models of oxidative stress. The fluorophenyl group appears to play a crucial role in enhancing blood-brain barrier permeability, making this compound particularly interesting for CNS-targeted therapies.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of this compound. A 2024 study published in Organic Process Research & Development described an improved asymmetric synthesis route that achieves higher enantiomeric purity while reducing production costs. This development is particularly significant for scaling up production for clinical trials.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 2-(2S)-2-Amino-3-(3-fluorophenyl)propyl-1H-isoindole-1,3(2H)-dione, with moderate plasma protein binding and good metabolic stability. However, researchers have noted the need for further investigation into potential drug-drug interactions, as the compound appears to be a substrate for certain cytochrome P450 enzymes.

The safety profile of this compound has been evaluated in recent toxicological studies. While initial results show acceptable tolerability in animal models, researchers emphasize the importance of comprehensive safety assessments before progressing to human trials. Particular attention is being paid to potential off-target effects given the compound's structural similarity to known pharmacophores.

Looking forward, the scientific community anticipates that 943325-38-0 may serve as a valuable lead compound for the development of new therapeutic agents. Its modular structure allows for diverse chemical modifications, opening possibilities for creating derivatives with improved potency and selectivity. Current research efforts are focusing on optimizing its pharmacological properties while minimizing potential side effects.

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